Cas no 155884-01-8 ((2-(1H-Tetrazol-5-yl)phenyl)boronic acid)

• Product Name: (2-(1H-Tetrazol-5-yl)phenyl)boronic acid
• CAS No: 155884-01-8
• MF: C₇H₇BN₄O₂
• MW: 189.967080354691
• MDL: MFCD06796325
• CID: 139272
• PubChem ID: 329762966
• Update Time: 2025-06-07

(2-(1H-Tetrazol-5-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(1H-Tetrazol-5-yl)phenyl)boronic acid
• 2-(Tetrazol-5-yl)phenylboronic acid
• (CD-1)2-(5-TETRAZOLYL)PHENYLBORONIC ACID
• 2-(2H-Tetrazol-5-yl)-Phenylboronic Acid
• 2-(5-Tetrazolyl)phenylboronic acid
• B-[2-(2H-tetrazol-5-yl)phenyl]Boronic acid
• Boronic acid,B-[2-(2H-tetrazol-5-yl)phenyl]-
• [2-(2H-tetrazol-5-yl)phenyl]boronic acid
• [2-(Tetrazol-5-yl)phenyl]boronic acid
• 2-(TETRAZOL-5-YL)BENZENEBORONIC ACID
• 2-(1H-Tetrazol-5-yl)phenylboronic acid
• 2-(1H-Tetrazol-5-yl)benzeneboronic acid
• 2-(Tetrazol-5-yl)phenylboronic acid >=95%
• 2-(2H-Tetrazol-5-yl)phenylboronic acid
• (2-(2H-tetrazol-5-yl)phenyl)boronic acid
• Boronic acid, [2-(1H-tetrazol-5-yl)phenyl]-
• [2-(1H-Tetrazol-5-yl)phenyl]boronic acid
• PubChem15105
• 2-tetr
• GVRXWYFECKHTSJ-UHFFFAOYSA-N
• 2-(5-Tetrazolyl)phenylboronic acid;2-(1H-Tetrazol-5-yl)benzeneboronic acid;2-(1H-Tetrazol-5-yl)phenylboronic acid;2-(5-Tetrazolyl)phenylboronic Acid
• CS-W000877
• 2-(2H-Tetrazol-5-yl)-phenylboronic acid, AldrichCPR
• [2-(1H-1,2,3,4-tetrazol-5-yl)phenyl]boronic acid
• MFCD06796325
• Boronic acid, B-[2-(2H-tetrazol-5-yl)phenyl]-
• DTXSID70457562
• DS-18268
• AKOS015854409
• SCHEMBL498018
• SY026022
• 2-tetrazolylphenylboronic acid
• AMY13312
• 2-(1H-tetrazole-5-yl)phenylboronic acid
• O10022
• (2-(1H-Tetrazol-5-yl)phenyl)boronicacid
• 2-(Tetrazol-5-yl)phenylboronic acid, >=95%
• FT-0726257
• AB07953
• AKOS006281424
• 3-Oxo-1-oxa-8-aza-spiro[4.5]decane-8-carboxylicacidtert-butylester
• A24954
• 2-(1H-tetrazol-5-yl)phenyl-boronic acid
• Z1741971153
• 155884-01-8
• 2-(2H-tetrazol-5-yl)-benzene-boronic acid
• EN300-7376950
• 2-(5-Tetrazolyl)phenylboronicAcid
• 2-(2H-1,2,3,4-TETRAZOL-5-YL)PHENYLBORONIC ACID

• MDL： MFCD06796325
• Inchi： 1S/C7H7BN4O2/c13-8(14)6-4-2-1-3-5(6)7-9-11-12-10-7/h1-4,13-14H,(H,9,10,11,12)
• InChI Key： GVRXWYFECKHTSJ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1C1N=NNN=1)O

Computed Properties

• Exact Mass: 190.06600
• Monoisotopic Mass: 190.0662056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9

Experimental Properties

• Density: 1.51
• Melting Point: 148-152 °C
• Boiling Point: 507.1°C at 760 mmHg
• Flash Point: 260.5°C
• Refractive Index: 1.641
• PSA: 94.92000
• LogP: -1.45350

(2-(1H-Tetrazol-5-yl)phenyl)boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-(1H-Tetrazol-5-yl)phenyl)boronic acid

Introduction to (2-(1H-Tetrazol-5-yl)phenyl)boronic acid (CAS No. 155884-01-8)

(2-(1H-Tetrazol-5-yl)phenyl)boronic acid, with the CAS number 155884-01-8, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, which include a tetrazole moiety and a phenylboronic acid group. These functionalities endow the compound with a wide range of applications, from synthetic intermediates to potential therapeutic agents.

The tetrazole ring, a five-membered heterocyclic compound containing four nitrogen atoms, is known for its high stability and reactivity. In the context of (2-(1H-Tetrazol-5-yl)phenyl)boronic acid, the tetrazole moiety contributes to the compound's ability to form stable complexes with various metal ions, making it useful in coordination chemistry and catalysis. Additionally, the tetrazole group can enhance the biological activity of molecules by improving their solubility and metabolic stability.

The boronic acid group, on the other hand, is a key functional group in modern organic synthesis. Boronic acids are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds. This reaction has revolutionized the synthesis of complex organic molecules, including pharmaceuticals and natural products. The presence of a boronic acid group in (2-(1H-Tetrazol-5-yl)phenyl)boronic acid makes it an excellent starting material for these coupling reactions, enabling the synthesis of a diverse array of compounds.

Recent research has highlighted the potential of (2-(1H-Tetrazol-5-yl)phenyl)boronic acid in medicinal chemistry. Studies have shown that compounds containing both tetrazole and boronic acid functionalities can exhibit potent biological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2-(1H-Tetrazol-5-yl)phenyl)boronic acid exhibit significant anti-inflammatory and anti-cancer properties. These findings suggest that this compound could be a valuable lead for the development of new therapeutic agents.

In addition to its medicinal applications, (2-(1H-Tetrazol-5-yl)phenyl)boronic acid has also found use in materials science. The unique electronic properties of boronic acids make them suitable for applications in polymer science and nanotechnology. For example, researchers have utilized boronic acids to create stimuli-responsive materials that can change their properties in response to environmental changes such as pH or temperature. This makes (2-(1H-Tetrazol-5-yl)phenyl)boronic acid an attractive candidate for developing smart materials with potential applications in drug delivery systems and sensors.

The synthesis of (2-(1H-Tetrazol-5-yl)phenyl)boronic acid typically involves multi-step processes that combine organic synthesis techniques with advanced purification methods. One common approach involves the reaction of 2-bromophenylboronic acid with sodium azide followed by reduction to form the tetrazole ring. This method provides high yields and good purity, making it suitable for large-scale production.

In conclusion, (2-(1H-Tetrazol-5-yl)phenyl)boronic acid (CAS No. 155884-01-8) is a multifaceted compound with significant potential in various scientific fields. Its unique combination of a tetrazole ring and a boronic acid group offers numerous opportunities for both fundamental research and practical applications. Whether used as a synthetic intermediate, a therapeutic agent, or a material for advanced technologies, this compound continues to be an area of active investigation and innovation.